1-(4-fluorophenyl)-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)methanesulfonamide

• IUPAC Name: 1-(4-fluorophenyl)-N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)methanesulfonamide
• InChI: InChI=1S/C12H18FNO3S2/c1-12(15,9-18-2)8-14-19(16,17)7-10-3-5-11(13)6-4-10/h3-6,14-15H,7-9H2,1-2H3
• InChI Key: GPCPEVWHQNXXCS-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)CC1=CC=C(C=C1)F)(CSC)O
• Molecular Formula: C12H18FNO3S2
• Molecular Weight: 307.4 g/mol
• CAS No.: 1396870-37-3

Description

1-(4-fluorophenyl)-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)methanesulfonamide is a useful research compound. Its molecular formula is C12H18FNO3S2 and its molecular weight is 307.4. The purity is usually 95%.
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Scientific Research Applications

Oxidation of Reduced Sulfur Compounds

Research into the oxidation of nauseous sulfur compounds such as methanethiol (MSH) highlights the investigation of methods to mitigate their harmful effects through photocatalysis or photosensitization. This includes exploring different materials for the efficient oxidation of these compounds to reduce their malodorous impact in industrial and water treatment plants (Cantau et al., 2007).

Microbial Degradation of Polyfluoroalkyl Chemicals

Studies on the environmental fate and biodegradability of polyfluoroalkyl chemicals offer insights into the degradation pathways and the role of microbial communities in breaking down these persistent pollutants. This research is crucial for understanding the environmental impacts of various fluorinated compounds and developing strategies for mitigating their persistence (Liu & Avendaño, 2013).

Methane as a Resource

Investigations into the utilization of methane by methanotrophic bacteria for the production of valuable compounds highlight the potential of methane as a carbon source. This research explores the conversion of methane into single-cell protein, biopolymers, and other valuable products, offering a perspective on the biotechnological applications of methane-utilizing bacteria (Strong et al., 2015).

Environmental and Health Impact Studies

Reviews on the health effects of occupational exposure to chlorinated solvents and the fate and transformation of per- and polyfluoroalkyl substances (PFASs) in landfills contribute to understanding the environmental and health impacts of chemical exposure. These studies inform regulatory and safety measures to protect public health and the environment (Ruder, 2006; Hamid et al., 2018).